Cas no 2680790-97-8 (Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate)

• Product Name: Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate
• CAS No: 2680790-97-8
• MF: C₁₇H₁₆BrNO₅
• MW: 394.216644287109
• CID: 6277125
• PubChem ID: 165921600
• Update Time: 2025-10-28

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28302891
• 2680790-97-8
• methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate
• Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate

• Inchi： 1S/C17H16BrNO5/c1-22-15-9-14(12(8-13(15)18)16(20)23-2)19-17(21)24-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key： ZDMUTUNJDQZVBU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C=C1OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 393.02119g/mol
• Monoisotopic Mass: 393.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 73.9Ų

Additional information on Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate

Research Briefing on Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate (CAS: 2680790-97-8)

Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate (CAS: 2680790-97-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, applications, and potential therapeutic implications. The compound's unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the bromo-methoxy substitution pattern, make it a valuable intermediate in organic synthesis and drug discovery.

Recent studies have highlighted the role of Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate as a key building block in the synthesis of bioactive molecules. For instance, researchers have utilized this compound in the development of novel protease inhibitors, which are critical in targeting diseases such as HIV and hepatitis C. The bromo and methoxy functional groups in the compound facilitate further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Additionally, the Cbz group serves as a protective moiety for amines, ensuring selective reactions in multi-step synthetic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's utility in the synthesis of indole-based scaffolds, which are prevalent in many FDA-approved drugs. The research demonstrated that Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate could be efficiently converted into indole derivatives via palladium-catalyzed cross-coupling reactions. These derivatives exhibited promising activity against cancer cell lines, particularly in inhibiting tyrosine kinase receptors. The study underscores the compound's versatility and its potential as a cornerstone in medicinal chemistry.

Another significant application of this compound lies in its use as a precursor for the synthesis of fluorescent probes. A 2022 publication in Chemical Communications detailed the development of a bromo-methoxybenzoate-derived probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's high selectivity and sensitivity were attributed to the strategic positioning of the bromo and methoxy groups, which enhanced its interaction with ROS. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Despite its promising applications, challenges remain in the large-scale production and purification of Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. The study highlighted the use of microreactors to achieve higher yields and reduced reaction times, making the compound more accessible for industrial applications. These technological improvements are expected to accelerate its adoption in drug discovery pipelines.

In conclusion, Methyl 2-{[(benzyloxy)carbonyl]amino}-5-bromo-4-methoxybenzoate (CAS: 2680790-97-8) represents a pivotal compound in contemporary chemical biology and pharmaceutical research. Its multifaceted applications—from drug synthesis to diagnostic probes—underscore its importance in advancing therapeutic and diagnostic technologies. Future research should focus on optimizing its synthetic routes and exploring novel derivatives to unlock its full potential in addressing unmet medical needs.